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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385

Essential Safety and Handling Guide for BMS-
191095

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BMS-191095. The following procedural guidance is
designed to ensure safe operational use and disposal of this compound.

Compound Information and Storage

BMS-191095 is a selective activator of mitochondrial ATP-sensitive potassium (mitoKATP)
channels and is supplied as a white, odorless, powder solid.[1] Proper storage is essential to
maintain its stability and efficacy.
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Parameter Value

Physical State Powder Solid[1]

Appearance White[1]

Odor Odorless[1]

pH 5.9-6.4 (5% aqueous solution at 20°C)[1]
Melting Point 233°C/451.4 °F

Solubility Soluble in water

Storage (Stock Solution) -80°C for up to 2 years; -20°C for up to 1 year

Personal Protective Equipment (PPE)

Given that BMS-191095 is a powder, appropriate measures must be taken to avoid dust

formation and prevent contact, inhalation, and ingestion. The following personal protective

equipment is mandatory when handling this compound.

PPE Category Item

Rationale

) Chemical safety goggles or
Eye and Face Protection ]
face shield

Protects against splashes and

airborne particles.

Chemical-resistant gloves
Skin Protection (e.g., neoprene) and a lab coat

or apron

Prevents direct skin contact

with the compound.

Use in a well-ventilated area. A
Respiratory Protection respirator may be required if

dust is generated.

Minimizes the risk of inhaling

the powder.

_ Wash hands thoroughly after
General Hygiene )
handling.

Prevents accidental ingestion
and contamination of other

surfaces.
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Operational Plan: Handling and Preparation of
Solutions

Adherence to good industrial hygiene and safety practices is crucial. Avoid creating dust and
exposure to excess heat, moisture, and incompatible materials such as bases and oxidizing
agents.

Step-by-Step Protocol for Solution Preparation (2.5 mg/mL Suspension):

o Prepare Stock Solution: Begin by preparing a 25.0 mg/mL stock solution of BMS-191095 in
DMSO.

e Initial Dilution: In a suitable container, add 100 pL of the DMSO stock solution to 400 pL of
PEG300. Mix thoroughly until the solution is homogeneous.

e Add Surfactant: To the mixture, add 50 pL of Tween-80 and mix again to ensure even
distribution.

» Final Dilution: Add 450 pL of saline to the solution to reach a final volume of 1 mL. This will
yield a 2.5 mg/mL suspended solution suitable for experimental use.

Disposal Plan

All waste materials, including unused compound, contaminated PPE, and solutions, must be
disposed of in accordance with local, state, and federal regulations for chemical waste.

o Solid Waste: Collect any spilled powder using absorbent materials. Place all solid waste,
including contaminated gloves, wipes, and vials, into a designated, sealed hazardous waste
container.

o Liquid Waste: Collect all solutions containing BMS-191095 in a clearly labeled, sealed
container for hazardous liquid waste.

o Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

Signaling Pathway of BMS-191095
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The diagram below illustrates the mechanism of action for BMS-191095 as a mitoKATP
channel activator and the inhibitory effects of its antagonists.

BMS-191095 Activates Inner Mitochondrial Membrane
— Mitochondrial KATP Channel — Leads to Cardioprotection / Inhibition of Platelet Aggregation
Glyburide / 5-HD Inhibits

Click to download full resolution via product page

Caption: Mechanism of BMS-191095 action and inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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